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Compound of Interest

Compound Name: Reactive red 45

CAS No.: 70210-46-7

Cat. No.: B1210583

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxicity of Reactive Red 45 and other

reactive dyes, leveraging available experimental data to inform researchers and professionals

in the fields of life sciences and drug development. The following sections detail the cytotoxic

profiles of these compounds, outline the experimental methodologies used for their

assessment, and explore the potential signaling pathways involved in their mechanism of

action.

Quantitative Cytotoxicity Data
A critical aspect of evaluating the potential hazard of reactive dyes is the quantitative

assessment of their cytotoxicity. The half-maximal inhibitory concentration (IC50) is a key

metric, representing the concentration of a substance required to inhibit a biological process by

50%. The following table summarizes the available cytotoxicity data for Reactive Red 45 and a

selection of other reactive dyes on the human keratinocyte cell line, HaCaT, a widely used

model for toxicological screening of substances that may come into contact with the skin.
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Dye Name Dye Type Cell Line
Exposure
Time

IC50 Value
(µg/mL)

Other
Cytotoxic
Observatio
ns

Unspecified

Monochlorotri

azinyl Red

Dye

Monochlorotri

azinyl
HaCaT 72 hours 155[1][2]

Adverse

effects

observed at

the lowest

tested

concentration

(28 µg/mL)[1]

Unspecified

Monochlorotri

azinyl Yellow

Dye

Monochlorotri

azinyl
HaCaT 72 hours 237[1]

Unspecified

Monochlorotri

azinyl Blue

Dye

Monochlorotri

azinyl
HaCaT 72 hours 278[1]

Reactive Blue

2 (RB2)
Not Specified HaCaT 48 hours

Not

Determined

Cytotoxic at

1000

µg/mL[3]

Reactive Blue

19 (RB19)

Anthraquinon

e
HaCaT 48 hours

Not

Determined

Cytotoxic at

500 and 1000

µg/mL[3]

Reactive

Orange 16

(RO16)

Not Specified HaCaT 48 hours
Not

Determined

Cytotoxic at

1000

µg/mL[3]

Reactive

Green 19

(RG19)

Azo HaCaT 48 hours
Not

Determined

Not cytotoxic

at

concentration

s up to 1000

µg/mL[3]
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Reactive Red

120 (RR120)
Azo HaCaT 48 hours

Not

Determined

Not cytotoxic

at

concentration

s up to 1000

µg/mL[3]

Reactive Red

45
Azo

Various (non-

human)
-

Not

Determined

on human

cell lines

Toxic in

bioassays

using Allium

cepa, red

blood cells,

and Artemia

salina (brine

shrimp).[4]

Note: A direct comparison of the cytotoxicity of Reactive Red 45 with the other dyes listed is

challenging due to the absence of IC50 data for Reactive Red 45 on a comparable human cell

line. The available data for Reactive Red 45 is derived from bioassays on different organisms,

which may not directly correlate with its effects on human cells. The monochlorotriazinyl red

dye, with an IC50 of 155 µg/mL on HaCaT cells, provides a benchmark for the potential

cytotoxicity of a reactive red dye on human keratinocytes.

Experimental Protocols
The cytotoxicity of reactive dyes is commonly assessed using in vitro cell-based assays. The

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted

colorimetric method to evaluate cell viability.

MTT Assay for Cytotoxicity Assessment
This protocol is a standard method for determining the viability of cells in culture following

exposure to a test compound.

1. Cell Seeding:

Human keratinocyte (HaCaT) cells are seeded into 96-well plates at a density of 1 x 10^5

cells/mL.
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The plates are incubated for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow

for cell attachment.

2. Treatment with Reactive Dyes:

Stock solutions of the reactive dyes are prepared in an appropriate solvent (e.g., sterile

distilled water or PBS) and diluted to various concentrations in the cell culture medium.

The culture medium is removed from the wells and replaced with the medium containing the

different concentrations of the reactive dyes.

Control wells containing untreated cells and wells with the solvent alone are also included.

The plates are incubated for a specified exposure time (e.g., 24, 48, or 72 hours).

3. MTT Addition and Incubation:

After the exposure period, the treatment medium is removed.

28 µL of a 2 mg/mL MTT solution is added to each well.

The plates are incubated for 1.5 to 4 hours at 37°C, allowing viable cells to metabolize the

MTT into formazan crystals.

4. Solubilization of Formazan Crystals:

The MTT solution is removed, and 130 µL of a solubilizing agent, such as dimethyl sulfoxide

(DMSO), is added to each well to dissolve the purple formazan crystals.

The plates are then incubated for 15 minutes with shaking to ensure complete dissolution.

5. Absorbance Measurement:

The absorbance of each well is measured using a microplate reader at a wavelength of 492

nm or 570 nm.

6. Data Analysis:
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The cell viability is calculated as a percentage of the control (untreated cells).

The IC50 value is determined by plotting the cell viability against the logarithm of the dye

concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Mechanisms of Cytotoxicity
The precise signaling pathways leading to cytotoxicity induced by Reactive Red 45 and other

reactive dyes are not yet fully elucidated. However, the general mechanisms of azo dye toxicity

often involve metabolic activation and the induction of oxidative stress.

Potential Mechanisms of Azo Dye-Induced Cytotoxicity
Azo dyes can exert their toxic effects through several mechanisms, primarily after metabolic

activation. This activation can occur through the reduction and cleavage of the azo linkage (-

N=N-), a process that can be carried out by intestinal anaerobic bacteria or hepatic

azoreductases. This cleavage results in the formation of aromatic amines, some of which are

known to be carcinogenic and mutagenic.

These aromatic amines can then be metabolically oxidized to reactive electrophilic species that

can covalently bind to cellular macromolecules like DNA, leading to genotoxicity and potentially

triggering apoptotic cell death. Another proposed mechanism involves the direct oxidation of

the azo linkage to highly reactive and electrophilic diazonium salts, which can also damage

cellular components.
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Potential Cytotoxicity Pathway of Azo Dyes
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Caption: Proposed metabolic activation pathway of azo dyes leading to cytotoxicity.

Role of Reactive Oxygen Species (ROS) in Apoptosis
A common cellular response to toxic insults, including those from certain chemicals, is the

generation of reactive oxygen species (ROS). Excessive ROS production can lead to oxidative

stress, causing damage to cellular components such as lipids, proteins, and DNA. This damage
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can trigger apoptotic signaling pathways. While not specifically demonstrated for Reactive Red
45, it is a plausible mechanism contributing to its cytotoxicity.

The intrinsic pathway of apoptosis is often initiated by cellular stress, including DNA damage

and oxidative stress. This leads to the activation of pro-apoptotic proteins like Bax and Bak,

which increase the permeability of the mitochondrial membrane. This, in turn, results in the

release of cytochrome c from the mitochondria into the cytoplasm. Cytochrome c then activates

a cascade of caspases, which are proteases that execute the apoptotic program, leading to cell

death.
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ROS-Mediated Apoptotic Signaling Pathway
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Caption: A generalized signaling pathway illustrating the role of ROS in inducing apoptosis.
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Experimental Workflow
The following diagram illustrates a typical workflow for assessing the cytotoxicity of reactive

dyes using an in vitro cell-based assay.
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Experimental Workflow for Cytotoxicity Testing
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Caption: A stepwise workflow for determining the cytotoxicity of reactive dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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